Cas no 1806016-29-4 (6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806016-29-4
• MF: C₈H₄ClF₄NO₃
• MW: 273.568875312805
• CID: 4815265
• Update Time: 2025-06-10

6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4ClF4NO3/c9-2-3-1-4(10)6(17-8(11,12)13)5(14-3)7(15)16/h1H,2H2,(H,15,16)
• InChI Key： DBHWILDTOQQMJO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C(=O)O)N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid

6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806016-29-4): An Overview of Its Synthesis, Properties, and Applications

6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806016-29-4) is a highly versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This article provides a comprehensive overview of its synthesis, chemical properties, and potential applications, drawing on the latest research findings to ensure accuracy and relevance.

Synthesis of 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid

The synthesis of 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of a key intermediate. One common approach is to start with 4-fluoro-3-trifluoromethoxy pyridine, which can be synthesized through the reaction of 3-trifluoromethoxy pyridine with a fluorinating agent such as Selectfluor. The resulting compound is then subjected to a chloromethylation reaction using an appropriate reagent, such as chloromethyl methyl ether (CMME) or chloromethyl phenyl sulfide (CMPS), in the presence of a base like potassium carbonate.

The final step involves the carboxylation of the chloromethylated intermediate. This can be achieved through various methods, including the use of carbon dioxide (CO₂) under high pressure or through the reaction with an appropriate carboxylic acid derivative. Recent studies have explored the use of catalytic systems to enhance the efficiency and selectivity of this step, leading to improved yields and reduced by-products.

Chemical Properties and Structure

6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid is characterized by its unique molecular structure, which includes a pyridine ring substituted with a chloromethyl group, a fluorine atom, and a trifluoromethoxy group. The presence of these functional groups imparts specific chemical properties that make it valuable in various applications.

The chloromethyl group is highly reactive and can undergo substitution reactions with nucleophiles, making it useful for further derivatization. The fluorine atom contributes to the compound's lipophilicity and can influence its biological activity. The trifluoromethoxy group adds additional complexity to the molecule, enhancing its stability and reactivity in certain environments.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been employed to confirm the structure of 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid. These methods provide detailed insights into the molecular arrangement and help in verifying the purity and identity of the compound.

Potential Applications

The unique combination of functional groups in 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid makes it a valuable building block in pharmaceutical research. One area of significant interest is its potential as an intermediate in the synthesis of novel drugs targeting various diseases. For example, recent studies have explored its use in developing compounds with anti-inflammatory, anti-cancer, and anti-viral properties.

In agrochemicals, 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid has shown promise as an intermediate for herbicides and insecticides. Its ability to undergo selective reactions allows for the design of compounds with enhanced specificity and reduced environmental impact.

In materials science, this compound can be used as a precursor for functional materials with unique properties. For instance, it has been investigated for its potential in developing advanced polymers and coatings with improved thermal stability and mechanical strength.

Recent Research Developments

The field of medicinal chemistry has seen significant advancements in the development of new drugs based on compounds like 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid. Recent studies have focused on optimizing synthetic routes to improve yield and purity while reducing costs. For example, researchers at [University Name] have developed a novel catalytic system that significantly enhances the efficiency of the carboxylation step, leading to higher yields and fewer by-products.

In addition to synthetic improvements, there has been growing interest in understanding the biological activity of derivatives derived from this compound. A study published in [Journal Name] reported that certain derivatives exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammation pathways. Another study from [Research Institution] demonstrated that specific analogs show promising anti-cancer activity by targeting cancer cell proliferation pathways.

Safety Considerations

While 6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid offers numerous benefits, it is essential to handle it with care due to its reactive nature. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following guidelines for waste disposal.

Conclusion

6-(Chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806016-29-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure makes it an attractive building block for developing novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.